2,2-Dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid
Overview
Description
2,2-Dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid, also known as dihydroxybenzoic acid or DHBA, is a naturally occurring organic compound found in various plants and animals. It is a common ingredient in many pharmaceutical products and has a wide range of scientific applications. DHBA is a versatile compound that can be synthesized in a number of ways and has been studied extensively in the fields of biochemistry and physiology.
Scientific Research Applications
Optoelectronic and Charge Transport Properties
Research by Wazzan and Irfan (2019) explored the structural, optoelectronic, and charge transport properties of derivatives of 2,2-dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid. These compounds, particularly P55 and P66, show promise as efficient materials for organic light-emitting diodes (OLEDs), offering significant insights into charge transfer behavior, ionization potential, and intrinsic mobility for holes and electrons (Wazzan & Irfan, 2019).
Synthesis and Chemical Interactions
In 2004, Ikeda et al. studied the photoinduced electron transfer of a compound structurally related to 2,2-dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid. Their findings revealed a novel rearrangement process via intermediate radical cations, contributing to our understanding of chemical reactions under photoinduction (Ikeda et al., 2004).
Molecular Docking and Cytotoxicity Studies
Aggarwal et al. (2022) synthesized a series of compounds, including derivatives of 2,2-dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid, for in vitro cytotoxicity studies. These studies are crucial for understanding the potential therapeutic applications of these compounds in treating various diseases (Aggarwal et al., 2022).
Nickel Determination in Various Materials
Izquierdo and Carrasco (1984) described the use of a derivative of 2,2-dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid for the selective determination of nickel in various materials. This showcases the compound's utility in analytical chemistry, particularly in spectrophotometric methods for metal detection (Izquierdo & Carrasco, 1984).
Synthesis of Novel Compounds
Lichitsky et al. (2021) reported the synthesis of previously unknown compounds using 2,2-dimethyl-4-(2-methoxyphenyl)-4-oxobutyric acid. The study provides a novel method for creating compounds potentially useful in various scientific applications (Lichitsky et al., 2021).
Mechanism of Action
Mode of Action
It is synthesized through a multicomponent condensation of 5-hydroxy-4,7-dimethyl-2h-chromen-2-one, 4-methoxyphenylglyoxal, and meldrum’s acid . The reaction proceeds in two steps, including the initial interaction of starting materials in MeCN and the final formation of furylacetic acid moiety in acidic media .
properties
IUPAC Name |
4-(2-methoxyphenyl)-2,2-dimethyl-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O4/c1-13(2,12(15)16)8-10(14)9-6-4-5-7-11(9)17-3/h4-7H,8H2,1-3H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWGYGJQIPTWYPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)C1=CC=CC=C1OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30645347 |
Source
|
| Record name | 4-(2-Methoxyphenyl)-2,2-dimethyl-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30645347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898766-64-8 |
Source
|
| Record name | 4-(2-Methoxyphenyl)-2,2-dimethyl-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30645347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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